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Compound of Interest

Compound Name: Dmac-dps

Cat. No.: B2453497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 10,10'-(sulfonylbis(4,1-phenylene))bis(9,9-dimethyl-9,10-dihydroacridine), commonly known

as DMAC-DPS, as an emitting layer material in Thermally Activated Delayed Fluorescence

(TADF) Organic Light-Emitting Diodes (OLEDs).

Introduction
DMAC-DPS is a prominent donor-acceptor molecule widely employed as a blue thermally

activated delayed fluorescence (TADF) emitter in high-efficiency organic light-emitting diodes.

[1][2] Its molecular structure, featuring a diphenylsulfone core as the acceptor and two 9,9-

dimethyl-9,10-dihydroacridine units as donors, facilitates a small singlet-triplet energy splitting

(ΔEST).[3] This small energy gap is crucial for efficient reverse intersystem crossing (RISC), a

process that allows for the harvesting of non-emissive triplet excitons and their conversion into

emissive singlet excitons, leading to theoretically near-100% internal quantum efficiency (IQE).

[2][4] DMAC-DPS is recognized for its strong blue emission, with a peak typically around 470

nm, and its bipolar charge-transporting capabilities.[5][6]

Key Properties of DMAC-DPS
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Property Value Reference

Chemical Name

10,10'-(sulfonylbis(4,1-

phenylene))bis(9,9-dimethyl-

9,10-dihydroacridine)

[7]

CAS Number 1477512-32-5 [7]

Emission Color Blue [5]

Emission Peak (in Toluene) ~469 nm [5]

HOMO Level ~5.9 eV [5]

LUMO Level ~2.9 eV [5]

HOMO-LUMO Gap ~3.5 eV [3]

Excited-State Lifetime (in solid

film)
~3.0 µs [7]

Performance of DMAC-DPS in TADF-OLEDs
The performance of DMAC-DPS as an emitting material is highly dependent on the device

architecture, including the choice of host material, transport layers, and emitter concentration.

The following table summarizes the performance of various reported DMAC-DPS-based

OLEDs.
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Host
Material

Device
Structure

Max. EQE
(%)

Max.
Current
Eff. (cd/A)

Max.
Power
Eff.
(lm/W)

Emission
Peak
(nm)

Referenc
e

mCP

ITO/PEDO

T:PSS/mC

P:DMAC-

DPS/DPEP

O/TPBi/LiF

/Al

- 26.7 - 470 [6]

DPEPO
Not

specified
23.3 >48 41.9 - [8]

mCBP/PO-

T2T

(Exciplex)

Not

specified
- 41.64 43.42 - [8]

mCP-

DPEPO

U-EML

Structure
~4.9 - - - [9]

Note: Performance metrics can vary significantly based on layer thicknesses, doping

concentrations, and fabrication conditions.

Experimental Protocols
I. Fabrication of a DMAC-DPS Based TADF-OLED via
Vacuum Thermal Evaporation
This protocol describes a general procedure for the fabrication of a multilayered TADF-OLED

using DMAC-DPS as the emitter in a host matrix.

1. Substrate Preparation: a. Begin with patterned Indium Tin Oxide (ITO) coated glass

substrates. b. Clean the substrates sequentially in an ultrasonic bath with detergent, deionized

water, acetone, and isopropanol for 15 minutes each. c. Dry the substrates with a high-purity

nitrogen gun. d. Treat the substrates with UV-ozone for 15 minutes to enhance the work

function of the ITO and improve hole injection.
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2. Organic Layer Deposition: a. Transfer the cleaned substrates into a high-vacuum thermal

evaporation system with a base pressure of < 10⁻⁶ Torr. b. Deposit the organic layers

sequentially without breaking the vacuum. A typical device structure is as follows[10]: i. Hole

Injection Layer (HIL): Deposit a 1 nm thick layer of dipyrazino[2,3-f:2',3'-h]quinoxaline-

2,3,6,7,10,11-hexacarbonitrile (HAT-CN). ii. Hole Transport Layer (HTL): Deposit a 56 nm thick

layer of di-[4-(N,N-di-p-tolyl-amino)-phenyl]cyclohexane (TAPC). iii. Emitting Layer (EML)-

adjacent HTL: Deposit a 20 nm thick layer of 4,4',4-tris(carbazol-9-yl)triphenylamine (TCTA). iv.

Emitting Layer (EML): Co-evaporate DMAC-DPS as the guest and a suitable host material

(e.g., mCP or DPEPO). The doping concentration of DMAC-DPS is a critical parameter and

should be optimized (typically ranging from 6 wt% to 20 wt%). The thickness of this layer is

typically around 20-30 nm. v. Electron Transport Layer (ETL): Deposit a 44 nm thick layer of

1,3,5-tris(3-pyridyl-3-phenyl)benzene (TmPyPB). c. The deposition rates for organic materials

are typically maintained at 1-2 Å/s.

3. Cathode Deposition: a. Following the organic layer deposition, deposit a thin layer of Lithium

Fluoride (LiF) (approx. 1 nm) as an electron injection layer at a rate of 0.1 Å/s. b. Deposit a

100-200 nm thick layer of Aluminum (Al) as the cathode at a rate of 5-10 Å/s.

4. Encapsulation: a. After cathode deposition, transfer the devices to a nitrogen-filled glovebox

without exposure to air and moisture. b. Encapsulate the devices using a UV-curable epoxy

and a glass lid to prevent degradation.

II. Characterization of DMAC-DPS Based TADF-OLEDs
1. Electroluminescence (EL) Characterization: a. Measure the current density-voltage-

luminance (J-V-L) characteristics using a source meter and a calibrated photodiode or a

spectroradiometer. b. Calculate the external quantum efficiency (EQE), current efficiency, and

power efficiency from the J-V-L data. c. Measure the EL spectra at different driving voltages to

assess color stability. The Commission Internationale de l'Eclairage (CIE) coordinates are

determined from these spectra.

2. Photophysical Characterization: a. Photoluminescence Quantum Yield (PLQY): Measure the

PLQY of DMAC-DPS in both solution and thin-film states using an integrating sphere. This

provides insight into the intrinsic emissive efficiency of the material. b. Time-Resolved

Photoluminescence (TRPL): Perform TRPL measurements to determine the prompt and

delayed fluorescence lifetimes. This is crucial for confirming the TADF mechanism and for
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calculating the rate of reverse intersystem crossing (k_RISC). The decay curve will show a

short-lived prompt component and a long-lived delayed component.[11] c. Low-Temperature

Photoluminescence: Measure the fluorescence and phosphorescence spectra at a low

temperature (e.g., 77 K) to determine the singlet (S₁) and triplet (T₁) energy levels. The energy

difference between the onsets of these spectra provides the singlet-triplet energy splitting

(ΔEST).[12]
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Caption: The TADF mechanism in DMAC-DPS.
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Caption: Experimental workflow for TADF-OLED fabrication.
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Typical Device Architecture
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Caption: Energy level diagram of a DMAC-DPS OLED.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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